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  4. 5-[(4-Bromophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
5-[(4-Bromophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one 5-[(4-Bromophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Brand Name: Vulcanchem
CAS No.: 306966-15-4
VCID: VC0431241
InChI: InChI=1S/C26H25BrN2O2S2/c1-26(2)14-20-21(15-31-26)33-23-22(20)24(30)29(13-12-17-6-4-3-5-7-17)25(28-23)32-16-18-8-10-19(27)11-9-18/h3-11H,12-16H2,1-2H3
SMILES: CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)Br)CCC5=CC=CC=C5)C
Molecular Formula: C26H25BrN2O2S2
Molecular Weight: 541.5g/mol

5-[(4-Bromophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one

CAS No.: 306966-15-4

Main Products

VCID: VC0431241

Molecular Formula: C26H25BrN2O2S2

Molecular Weight: 541.5g/mol

5-[(4-Bromophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one - 306966-15-4

CAS No. 306966-15-4
Product Name 5-[(4-Bromophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Molecular Formula C26H25BrN2O2S2
Molecular Weight 541.5g/mol
IUPAC Name 5-[(4-bromophenyl)methylsulfanyl]-12,12-dimethyl-4-(2-phenylethyl)-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-3-one
Standard InChI InChI=1S/C26H25BrN2O2S2/c1-26(2)14-20-21(15-31-26)33-23-22(20)24(30)29(13-12-17-6-4-3-5-7-17)25(28-23)32-16-18-8-10-19(27)11-9-18/h3-11H,12-16H2,1-2H3
Standard InChIKey OKOUUFDALOLAKN-UHFFFAOYSA-N
SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)Br)CCC5=CC=CC=C5)C
Canonical SMILES CC1(CC2=C(CO1)SC3=C2C(=O)N(C(=N3)SCC4=CC=C(C=C4)Br)CCC5=CC=CC=C5)C
PubChem Compound 1908856
Last Modified Nov 11 2021
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